Cas no 1067238-68-9 (5-Chloro-2-(trifluoromethyl)benzofuran)

• Product Name: 5-Chloro-2-(trifluoromethyl)benzofuran
• CAS No: 1067238-68-9
• MF: C₉H₄ClF₃O
• MW: 220.575672149658
• CID: 4679203
• Update Time: 2025-05-19

5-Chloro-2-(trifluoromethyl)benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-(TRIFLUOROMETHYL)BENZOFURAN
• 5-chloro-2-(trifluoromethyl)-1-benzofuran
• 5-Chloro-2-(trifluoromethyl)benzofuran

• Inchi： 1S/C9H4ClF3O/c10-6-1-2-7-5(3-6)4-8(14-7)9(11,12)13/h1-4H
• InChI Key： KEDGIJUWFIFHQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(F)(F)F)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Topological Polar Surface Area: 13.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Chloro-2-(trifluoromethyl)benzofuran

Introduction to 5-Chloro-2-(trifluoromethyl)benzofuran (CAS No. 1067238-68-9)

5-Chloro-2-(trifluoromethyl)benzofuran, identified by its Chemical Abstracts Service (CAS) number 1067238-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a benzofuran core substituted with a chloro group at the 5-position and a trifluoromethyl group at the 2-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive agents, particularly in the development of novel therapeutic compounds.

The benzofuran scaffold is a prominent structural motif in medicinal chemistry, known for its broad spectrum of biological activities. The presence of both electron-withdrawing and electron-donating substituents in 5-chloro-2-(trifluoromethyl)benzofuran enhances its potential as a pharmacophore. The chloro group introduces electrophilicity, facilitating further functionalization, while the trifluoromethyl group imparts lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-chloro-2-(trifluoromethyl)benzofuran. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined its synthesis, making it more accessible for industrial applications. These improvements have not only reduced production costs but also opened new avenues for derivative development.

In the realm of pharmaceutical research, 5-chloro-2-(trifluoromethyl)benzofuran has been explored as a precursor for various drug candidates. Its structural framework is conducive to interactions with biological targets such as enzymes and receptors. For instance, studies have indicated its potential utility in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. The trifluoromethyl moiety, in particular, is well-documented for its ability to modulate pharmacokinetic profiles, enhancing drug efficacy and duration of action.

One notable area of research involves the use of 5-chloro-2-(trifluoromethyl)benzofuran in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the benzofuran core into kinase inhibitors, researchers aim to achieve high selectivity and potency. Preliminary studies have shown promising results with derivatives of 5-chloro-2-(trifluoromethyl)benzofuran, suggesting its viability as a lead compound in this therapeutic context.

The agrochemical sector has also recognized the significance of 5-chloro-2-(trifluoromethyl)benzofuran as a building block for novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in pests, offering potential solutions to crop protection challenges. Innovations in green chemistry have further encouraged the exploration of sustainable synthetic routes for producing derivatives that align with environmental standards.

Computational chemistry and molecular modeling have played pivotal roles in understanding the binding interactions of 5-chloro-2-(trifluoromethyl)benzofuran with biological targets. These tools have enabled researchers to predict and optimize the pharmacological properties of potential drug candidates derived from this compound. By leveraging advanced computational methods, scientists can accelerate the discovery process, reducing the time and resources required for hit identification and lead optimization.

The versatility of 5-chloro-2-(trifluoromethyl)benzofuran extends beyond pharmaceuticals and agrochemicals. Its unique structure makes it suitable for applications in material science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes). The electron-deficient nature of the benzofuran ring enhances its luminescent properties, making it a candidate for use in optoelectronic devices.

Future research directions for 5-chloro-2-(trifluoromethyl)benzofuran may include exploring its role in targeted drug delivery systems. Advances in nanotechnology have provided new opportunities for enhancing drug delivery efficiency by encapsulating bioactive molecules within nanocarriers. Integrating 5-chloro-2-(trifluoromethyl)benzofuran into these systems could improve therapeutic outcomes by ensuring controlled release and targeted action.

In conclusion,5-chloro-2-(trifluoromethyl)benzofuran (CAS No. 1067238-68-9) represents a multifaceted compound with diverse applications across multiple industries. Its structural features and synthetic accessibility make it a valuable asset in pharmaceutical development, agrochemical innovation, and material science. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of chemical innovation.